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Compound of Interest

Compound Name: FR 58664

Cat. No.: B1219914 Get Quote

Technical Support Center: FR 58664
Notice: Information regarding the experimental use and challenges in reproducing results with

FR 58664 is currently limited in publicly available scientific literature. This technical support

center provides information based on available supplier data and general laboratory best

practices.

Frequently Asked Questions (FAQs)
Q1: What is FR 58664?

FR 58664 is a research chemical identified by the CAS number 117321-77-4. Its systematic

chemical name is 6-(3,4-Dimethoxyphenyl)-1-ethyl-4-mesitylimino-3-methyl-3,4-dihydro-2(1H)-

pyrimidinone.

Q2: What is the reported mechanism of action for FR 58664?

Some suppliers describe FR 58664 as a potent inhibitor of protein-protein interactions.

Additionally, it has been marketed as an agent for heart failure research. However, detailed,

peer-reviewed studies validating these claims and elucidating the specific molecular

mechanisms are not readily available.

Q3: What are the common challenges encountered when working with FR 58664?

Due to the absence of published research articles, specific challenges related to reproducing

results with FR 58664 have not been documented. However, general challenges that
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researchers may encounter with novel or sparsely documented compounds include:

Solubility Issues: Ensuring the compound is fully dissolved at the desired concentration is

critical for accurate and reproducible results.

Stability: The stability of the compound in different solvents and under various storage

conditions may be unknown.

Off-Target Effects: Without a well-characterized mechanism of action, the potential for off-

target effects is high and could lead to confounding results.

Variability in Compound Purity: The purity of the compound from different suppliers can vary,

leading to inconsistencies in experimental outcomes.

Troubleshooting Guide
This guide provides general troubleshooting strategies for researchers using novel compounds

like FR 58664.

Problem 1: Inconsistent or No Observed Effect
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Possible Cause Troubleshooting Steps

Poor Solubility

1. Confirm the recommended solvent from the

supplier. FR 58664 is reportedly soluble in

DMSO. 2. Prepare fresh stock solutions for each

experiment. 3. Use sonication or gentle warming

to aid dissolution, if appropriate for the

compound's stability. 4. Visually inspect the

solution for any precipitates before use.

Compound Instability

1. Aliquot stock solutions to minimize freeze-

thaw cycles. 2. Protect solutions from light if the

compound is light-sensitive. 3. Test the activity

of a freshly prepared solution against an older

one.

Incorrect Concentration

1. Double-check all calculations for dilutions. 2.

Consider performing a dose-response curve to

determine the optimal effective concentration for

your specific experimental system.

Cell Line or Model System Variability

1. Ensure consistent cell passage numbers and

confluency. 2. Verify the health and viability of

your cells or model system.

Problem 2: High Variability Between Replicates
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Possible Cause Troubleshooting Steps

Incomplete Dissolution

Ensure the compound is fully in solution before

adding it to your experimental system. Micro-

precipitates can lead to inconsistent dosing.

Pipetting Errors

1. Calibrate pipettes regularly. 2. Use

appropriate pipette sizes for the volumes being

dispensed.

Edge Effects in Plate-Based Assays

1. Avoid using the outer wells of multi-well plates

for treatment groups. 2. Ensure proper humidity

control during incubation to minimize

evaporation.

Experimental Protocols
Detailed, validated experimental protocols for FR 58664 are not available in the scientific

literature. Researchers should develop and validate their own protocols based on the specific

application. A general workflow for testing a novel compound is suggested below.

Logical Workflow for Characterizing a Novel Compound
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Preparation & QC

In Vitro Characterization

Cellular Assays

Solubility Testing

Stability Assessment

Dose-Response Assay

Target Engagement Assay

Off-Target Screening Phenotypic Screening

Signaling Pathway Analysis

Click to download full resolution via product page

Caption: A general experimental workflow for the initial characterization of a novel research

compound.

Data Summary
Quantitative data from peer-reviewed studies regarding the efficacy, potency (e.g., IC50,

EC50), or optimal experimental conditions for FR 58664 are not currently available.
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Researchers are encouraged to perform their own dose-response studies to determine these

parameters in their specific experimental systems.

Table of Physicochemical Properties

Property Value Source

CAS Number 117321-77-4 Supplier Data

Molecular Formula C₂₄H₂₉N₃O₃ Supplier Data

Molecular Weight 407.5 g/mol Supplier Data

Solubility DMSO Supplier Data

Disclaimer: The information provided in this technical support center is for research purposes

only and is not intended for diagnostic or therapeutic use. Researchers should exercise caution

and perform their own validation experiments when working with novel compounds.

To cite this document: BenchChem. [challenges in reproducing results with FR 58664].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219914#challenges-in-reproducing-results-with-fr-
58664]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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